Cas no 19462-97-6 (2H-Benzimidazole-2-thione,4-amino-1,3-dihydro-)

• Product Name: 2H-Benzimidazole-2-thione,4-amino-1,3-dihydro-
• CAS No: 19462-97-6
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 123582
• PubChem ID: 45078564
• Update Time: 2025-04-18

2H-Benzimidazole-2-thione,4-amino-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazole-2-thione,4-amino-1,3-dihydro-
• 2-Benzimidazolethiol,4-amino-(8CI)
• 19462-97-6
• SCHEMBL9187595
• N-(2-mercaptobenzimidazolyl)amine
• 4-Amino-1H-benzo[d]imidazole-2(3H)-thione

• Inchi： 1S/C7H7N3S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)
• InChI Key： SABUZSDYMGTMKT-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=C(C=2N1)N

Computed Properties

• Exact Mass: 164.02838
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 51.8